Cas no 1420868-89-8 (2-Chloro-4-(piperazin-1-yl)pyrimidine hydrochloride)

2-Chloro-4-(piperazin-1-yl)pyrimidine hydrochloride is a versatile heterocyclic compound featuring a pyrimidine core substituted with a chloro group at the 2-position and a piperazine moiety at the 4-position. Its hydrochloride salt form enhances stability and solubility, making it suitable for synthetic applications in pharmaceutical and agrochemical research. The compound serves as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its well-defined structure and reactivity profile allow for efficient functionalization, enabling precise modifications in drug discovery workflows. The high purity and consistent quality of this reagent support reliable performance in complex organic transformations.
2-Chloro-4-(piperazin-1-yl)pyrimidine hydrochloride structure
1420868-89-8 structure
Product Name:2-Chloro-4-(piperazin-1-yl)pyrimidine hydrochloride
CAS No:1420868-89-8
MF:C8H12Cl2N4
MW:235.11367893219
MDL:MFCD24372611
CID:2168139
Update Time:2025-05-21

2-Chloro-4-(piperazin-1-yl)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-(piperazin-1-yl)pyrimidine hydrochloride
    • MDL: MFCD24372611
    • Inchi: 1S/C8H11ClN4.ClH/c9-8-11-2-1-7(12-8)13-5-3-10-4-6-13;/h1-2,10H,3-6H2;1H
    • InChI Key: YRKHXOUUNIBBMP-UHFFFAOYSA-N
    • SMILES: ClC1=NC=CC(=N1)N1CCNCC1.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Topological Polar Surface Area: 41

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2-Chloro-4-(piperazin-1-yl)pyrimidine hydrochloride Related Literature

Additional information on 2-Chloro-4-(piperazin-1-yl)pyrimidine hydrochloride

Comprehensive Guide to 2-Chloro-4-(piperazin-1-yl)pyrimidine hydrochloride (CAS No. 1420868-89-8): Properties, Applications, and Market Insights

2-Chloro-4-(piperazin-1-yl)pyrimidine hydrochloride (CAS No. 1420868-89-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a pyrimidine core linked to a piperazine moiety, is widely utilized as a key intermediate in drug discovery. Its unique structural properties make it valuable for designing kinase inhibitors and other bioactive molecules. Researchers often search for "2-Chloro-4-(piperazin-1-yl)pyrimidine hydrochloride synthesis" or "CAS 1420868-89-8 applications," highlighting its relevance in modern medicinal chemistry.

The physicochemical properties of 2-Chloro-4-(piperazin-1-yl)pyrimidine hydrochloride include a molecular weight of 234.09 g/mol and a hydrochloride salt form that enhances solubility. Its chloropyrimidine group allows for further functionalization, making it a versatile building block in organic synthesis. Recent trends in "AI-driven drug discovery" have amplified interest in such intermediates, as they are frequently used in high-throughput screening and computational chemistry workflows. Laboratories often inquire about "buy 2-Chloro-4-(piperazin-1-yl)pyrimidine hydrochloride" or "suppliers of CAS 1420868-89-8," reflecting its commercial demand.

In pharmaceutical applications, this compound serves as a precursor for targeted therapies, particularly in oncology and neurology. Its piperazine-pyrimidine scaffold is found in several FDA-approved drugs, driving queries like "2-Chloro-4-(piperazin-1-yl)pyrimidine hydrochloride in cancer research." The rise of "personalized medicine" and "fragment-based drug design" has further elevated its importance. Additionally, its role in covalent inhibitor development aligns with the growing focus on "irreversible enzyme inhibitors" in therapeutic pipelines.

The global market for 2-Chloro-4-(piperazin-1-yl)pyrimidine hydrochloride is expanding, with Asia-Pacific emerging as a hub for custom synthesis services. Searches for "CAS 1420868-89-8 price trends" or "scalable production methods" indicate industry interest in cost-effective manufacturing. Environmental concerns have also spurred research into "green chemistry approaches" for its synthesis, addressing solvent waste reduction. Regulatory compliance remains critical, with users frequently checking "2-Chloro-4-(piperazin-1-yl)pyrimidine hydrochloride safety data" to meet REACH and GMP standards.

From a technical perspective, storage recommendations for CAS 1420868-89-8 typically suggest cool, dry conditions to maintain stability. Analytical methods like HPLC and NMR are essential for quality control, as reflected in searches for "2-Chloro-4-(piperazin-1-yl)pyrimidine hydrochloride purity analysis." The compound’s structure-activity relationships (SAR) are frequently studied, particularly in "structure-based drug design" projects leveraging cryo-EM and molecular docking technologies.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs) and DNA-encoded libraries (DELs), aligning with the "degradation therapeutics" trend. Queries such as "2-Chloro-4-(piperazin-1-yl)pyrimidine hydrochloride patent landscape" reveal competitive intelligence needs. Collaborations between academia and biotech firms continue to drive innovation, with publications often citing its utility in allosteric modulator development.

In conclusion, 2-Chloro-4-(piperazin-1-yl)pyrimidine hydrochloride (CAS No. 1420868-89-8) represents a critical tool for modern drug discovery. Its multifaceted roles—from medicinal chemistry to material science—ensure sustained relevance. As the industry shifts toward "AI-accelerated R&D" and "sustainable synthesis," this compound will likely remain at the forefront of innovative chemical solutions.

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